Cas no 1367270-12-9 (2-Methyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid)

• Product Name: 2-Methyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid
• CAS No: 1367270-12-9
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 4938064
• Update Time: 2026-02-27

2-Methyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid

• Inchi： 1S/C8H7N3O2/c1-11-9-6-3-2-5(8(12)13)4-7(6)10-11/h2-4H,1H3,(H,12,13)
• InChI Key： MGEGAMXMBOZQTL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2C(C=1)=NN(C)N=2)=O

Computed Properties

• Exact Mass: 177.053826475 g/mol
• Monoisotopic Mass: 177.053826475 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68
• Molecular Weight: 177.16

Additional information on 2-Methyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid

Introduction to 2-Methyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid (CAS No. 1367270-12-9)

2-Methyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid, identified by the CAS number 1367270-12-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzotriazole family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of 2-Methyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid incorporates a benzo[d][1,2,3]triazole core, which is characterized by a fused ring system consisting of a benzene ring connected to a triazole ring. The presence of a methyl group at the 2-position and a carboxylic acid functional group at the 5-position further enhances its chemical reactivity and biological significance.

The synthesis and characterization of 2-Methyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid have been extensively studied due to its potential role as a pharmacophore in drug discovery. The benzo[d][1,2,3]triazole scaffold is known to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The carboxylic acid moiety provides a site for further functionalization, allowing for the development of derivatives with enhanced pharmacological profiles. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its exploration in medicinal chemistry.

In recent years, 2-Methyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid has been investigated for its potential applications in the treatment of neurological disorders. Studies have suggested that compounds with similar structural motifs may interact with specific neurotransmitter receptors and ion channels, thereby modulating neuronal activity. The benzo[d][1,2,3]triazole core is particularly interesting because it can mimic natural bioactive molecules and disrupt pathophysiological processes associated with neurodegenerative diseases. Preliminary research indicates that derivatives of this compound may possess neuroprotective and anti-excitotoxic properties.

The carboxylic acid group in 2-Methyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid also offers opportunities for prodrug development. Prodrugs are pharmacologically inactive compounds that are converted into active drugs within the body. By incorporating this functional group, researchers can design prodrugs that improve solubility, bioavailability, or targeted delivery to specific tissues. This approach has been successfully applied in other therapeutic areas and may hold promise for 2-Methyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid - based therapies.

Another area of interest is the exploration of 2-Methyl-2H-benzo[d][1,2,3]triazole-5-carboxylic acid as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for further modifications at multiple positions, enabling the creation of libraries of compounds for high-throughput screening. This strategy has been instrumental in identifying novel lead compounds with therapeutic potential. The ability to rapidly synthesize and modify derivatives of this compound has made it a valuable tool in drug discovery pipelines.

From a chemical perspective, 1367270-12-9 exhibits unique electronic and steric properties due to its fused heterocyclic system. These properties can be exploited to design molecules with specific interactions with biological targets. For instance，the electron-rich nature of the triazole ring can facilitate hydrogen bonding or π-stacking interactions with proteins or nucleic acids. Additionally，the methyl group at the 2-position can influence conformational flexibility，affecting how the molecule interacts with its target.

The pharmacokinetic behavior of 1367270-12-9 is another critical aspect that has been studied. Understanding how a compound is absorbed，distributed，metabolized，and excreted (ADME) is essential for optimizing its therapeutic efficacy and safety profile. Preliminary studies suggest that derivatives of this compound may exhibit favorable pharmacokinetic properties，such as good oral bioavailability and moderate metabolic clearance rates。These findings are encouraging for further development efforts.

Future research directions for 1367270-12-9 include exploring its potential in combination therapies。Combining multiple drugs can often lead to synergistic effects，reducing side effects and improving treatment outcomes。By investigating how 1367270-12-9 interacts with other pharmacophores，researchers may uncover novel drug combinations that could revolutionize certain therapeutic areas。

The development of new synthetic routes is also crucial for advancing research on 1367270-12-9。Efficient synthetic methodologies can reduce production costs，improve yields，and enable the preparation of larger quantities of material for preclinical studies。Recent advances in catalytic reactions and flow chemistry have opened up new possibilities for synthesizing complex heterocyclic compounds like this one。

In conclusion, 1367270-12-9 (CAS No: 1367270) represents a promising scaffold for pharmaceutical innovation。Its unique structural features，combined with its potential biological activities，make it an attractive candidate for drug discovery efforts。Ongoing research aims to elucidate its mechanisms of action，optimize its pharmacokinetic properties，and explore new therapeutic applications。With continued investigation，this compound has the potential to contribute significantly to advancements in medicine。